Cas no 811812-60-9 (2-(piperidin-4-yl)methylpyrimidine)

2-(piperidin-4-yl)methylpyrimidine structure
811812-60-9 structure
Product Name:2-(piperidin-4-yl)methylpyrimidine
CAS No:811812-60-9
MF:C10H15N3
MW:177.246201753616
MDL:MFCD11656693
CID:704368
PubChem ID:45934294
Update Time:2024-10-27

2-(piperidin-4-yl)methylpyrimidine Chemical and Physical Properties

Names and Identifiers

    • 2-(Piperidin-4-ylmethyl)pyrimidine
    • Pyrimidine, 2-(4-piperidinylmethyl)-
    • 2-(piperidin-4-yl)methylpyrimidine
    • 2-(4-Piperidinylmethyl)pyrimidine (ACI)
    • 2-Piperidin-4-ylmethylpyrimidine
    • SCHEMBL5688150
    • MFCD11656693
    • EN300-1848289
    • 2-[(Piperidin-4-yl)methyl]pyrimidine
    • 811812-60-9
    • 2-(4-Piperidylmethyl)pyrimidine
    • DTXSID30672951
    • AKOS006344797
    • CCG-210042
    • DB-346307
    • HMJKACKDXHDGSM-UHFFFAOYSA-N
    • AC8410
    • CS-0105367
    • 2-piperidin-4-ylmethyl-pyrimidine
    • SY262962
    • MDL: MFCD11656693
    • Inchi: 1S/C10H15N3/c1-4-12-10(13-5-1)8-9-2-6-11-7-3-9/h1,4-5,9,11H,2-3,6-8H2
    • InChI Key: HMJKACKDXHDGSM-UHFFFAOYSA-N
    • SMILES: N1C(CC2CCNCC2)=NC=CC=1

Computed Properties

  • Exact Mass: 177.126597491g/mol
  • Monoisotopic Mass: 177.126597491g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 137
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 37.8Ų

2-(piperidin-4-yl)methylpyrimidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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2-(piperidin-4-yl)methylpyrimidine
811812-60-9 98%
250mg
¥5859.0 2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
Y19895-1g
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
Y19895-5g
2-(piperidin-4-yl)methylpyrimidine
811812-60-9 98%
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¥21759.0 2024-07-18
abcr
AB548932-250 mg
2-(4-Piperidylmethyl)pyrimidine; .
811812-60-9
250MG
€777.50 2023-04-13
abcr
AB548932-1 g
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€1,275.50 2022-07-28
Chemenu
CM374396-1g
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811812-60-9 95%+
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$1890 2024-07-23
eNovation Chemicals LLC
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811812-60-9 98%
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eNovation Chemicals LLC
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